Cas no 1503406-11-8 (4-(2-hydroxy-4-methylphenyl)oxane-4-carboxylic acid)

• Product Name: 4-(2-hydroxy-4-methylphenyl)oxane-4-carboxylic acid
• CAS No: 1503406-11-8
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5836095
• PubChem ID: 82620912
• Update Time: 2025-10-30

4-(2-hydroxy-4-methylphenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxy-4-methylphenyl)oxane-4-carboxylic acid
• EN300-1796687
• 1503406-11-8

• Inchi： 1S/C13H16O4/c1-9-2-3-10(11(14)8-9)13(12(15)16)4-6-17-7-5-13/h2-3,8,14H,4-7H2,1H3,(H,15,16)
• InChI Key： WYDYDVMYEZSWRS-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=CC(C)=CC=2O)CC1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(2-hydroxy-4-methylphenyl)oxane-4-carboxylic acid

Introduction to 4-(2-hydroxy-4-methylphenyl)oxane-4-carboxylic acid (CAS No. 1503406-11-8)

4-(2-hydroxy-4-methylphenyl)oxane-4-carboxylic acid, identified by the chemical identifier CAS No. 1503406-11-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This oxime derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and material science. The presence of both hydroxyl and carboxylic acid functional groups, coupled with a phenolic ring system, makes this molecule a versatile candidate for further chemical manipulation and biological evaluation.

The compound belongs to the class of heterocyclic carboxylic acids, which are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets in diverse ways. The oxane ring, a six-membered ether-containing structure, contributes to the molecule's rigidity and stability, which are critical properties for designing biologically active entities. This structural motif has been explored in various pharmaceuticals, where its stability under physiological conditions enhances the overall efficacy of the drug candidates.

In recent years, there has been growing interest in 4-(2-hydroxy-4-methylphenyl)oxane-4-carboxylic acid due to its potential as a building block in the synthesis of novel therapeutic agents. The hydroxyl group at the para position relative to the methyl group on the aromatic ring provides a site for further functionalization, enabling chemists to tailor the molecule's properties for specific applications. This flexibility has made it a valuable intermediate in the development of new compounds targeting various therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the design of enzyme inhibitors. The carboxylic acid moiety can serve as a hydrogen bond acceptor, while the hydroxyl group can engage in hydrogen bonding or form coordination complexes with metal ions. These interactions are crucial for modulating enzyme activity, making 4-(2-hydroxy-4-methylphenyl)oxane-4-carboxylic acid a promising candidate for developing small-molecule inhibitors.

Recent studies have highlighted the compound's utility in the synthesis of protease inhibitors, which are essential for treating diseases such as cancer and inflammation. The structural features of 4-(2-hydroxy-4-methylphenyl)oxane-4-carboxylic acid allow it to mimic natural substrates or transition states recognized by proteases, thereby inhibiting their activity effectively. This has led to several research efforts aimed at optimizing its inhibitory properties through structural modifications.

Another area where this compound shows promise is in materials science. The combination of aromatic and heterocyclic moieties can contribute to enhanced thermal stability and mechanical strength when incorporated into polymers or advanced materials. Researchers have explored its use as a monomer or cross-linking agent to create novel materials with tailored properties for applications ranging from coatings to electronics.

The synthesis of 4-(2-hydroxy-4-methylphenyl)oxane-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include condensation reactions, oxidation processes, and cyclization techniques that exploit its reactive functional groups. These synthetic pathways not only produce the target compound but also generate valuable insights into developing related derivatives with enhanced biological activity.

In conclusion, 4-(2-hydroxy-4-methylphenyl)oxane-4-carboxylic acid (CAS No. 1503406-11-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further exploration, particularly in the development of enzyme inhibitors and advanced materials. As research continues to uncover new applications for this molecule, its importance in synthetic chemistry and drug discovery is likely to grow even further.